Cas no 2171944-79-7 (methyl 3-(1-hydroxycyclopentyl)oxolane-3-carboxylate)

• Product Name: methyl 3-(1-hydroxycyclopentyl)oxolane-3-carboxylate
• CAS No: 2171944-79-7
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6162370
• PubChem ID: 165598105
• Update Time: 2025-07-19

methyl 3-(1-hydroxycyclopentyl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-hydroxycyclopentyl)oxolane-3-carboxylate
• EN300-1630609
• 2171944-79-7

• Inchi： 1S/C11H18O4/c1-14-9(12)10(6-7-15-8-10)11(13)4-2-3-5-11/h13H,2-8H2,1H3
• InChI Key： WPRADHCPMLOFQG-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(C(=O)OC)COCC1

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 3-(1-hydroxycyclopentyl)oxolane-3-carboxylate

Introduction to Methyl 3-(1-hydroxycyclopentyl)oxolane-3-carboxylate (CAS No. 2171944-79-7)

Methyl 3-(1-hydroxycyclopentyl)oxolane-3-carboxylate, identified by the CAS number 2171944-79-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of organic molecules characterized by its cyclopentyl and oxolane functional groups, which contribute to its unique chemical properties and potential applications in synthetic chemistry and drug development.

The molecular structure of methyl 3-(1-hydroxycyclopentyl)oxolane-3-carboxylate features a cyclopentane ring substituted with a hydroxyl group at the 1-position and an oxolane ring linked to a carboxylate ester at the 3-position. This configuration imparts both flexibility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the hydroxyl group also suggests potential for hydrogen bonding interactions, which can be exploited in the design of bioactive compounds.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. The oxolane ring, in particular, has been explored as a scaffold for various bioactive molecules due to its ability to mimic natural products and facilitate specific biological interactions. The cyclopentyl moiety further enhances the structural diversity of these compounds, allowing for fine-tuning of their pharmacokinetic properties.

One of the most compelling aspects of methyl 3-(1-hydroxycyclopentyl)oxolane-3-carboxylate is its potential as a building block in medicinal chemistry. Researchers have leveraged similar structures to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl group at the 1-position of the cyclopentyl ring can be modified through various chemical reactions, such as etherification or sulfation, to introduce additional functional groups that enhance binding affinity to biological targets.

The oxolane ring itself provides a stable framework that can be further functionalized to create more complex pharmacophores. For instance, derivatives of this compound have been investigated for their ability to inhibit enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The carboxylate ester at the 3-position offers another point of modification, allowing for the introduction of polar or charged groups that can improve solubility and bioavailability.

Recent advances in computational chemistry have also highlighted the importance of virtual screening in identifying promising candidates for drug development. Molecular modeling studies have shown that derivatives of methyl 3-(1-hydroxycyclopentyl)oxolane-3-carboxylate can interact with specific protein targets through hydrogen bonding networks and hydrophobic interactions. These insights have guided experimental efforts toward optimizing lead compounds with improved efficacy and reduced toxicity.

In addition to its pharmaceutical potential, this compound has shown promise in materials science applications. The unique combination of functional groups makes it a versatile precursor for synthesizing polymers with tailored properties. For example, polymer chemists have explored its use in creating biodegradable materials with enhanced mechanical strength and thermal stability.

The synthesis of methyl 3-(1-hydroxycyclopentyl)oxolane-3-carboxylate presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent developments in catalytic chemistry have provided more efficient routes to this compound, reducing reaction times and minimizing waste generation.

The growing body of research on this compound underscores its significance as a chemical entity with broad applications. As our understanding of its properties continues to expand, new possibilities for its use in medicine, materials science, and beyond are likely to emerge. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for society.